Methyl 3-amino-5-(4-fluorophenyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-5-(4-fluorophenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C12H10FNO2S/c1-16-12(15)11-9(14)6-10(17-11)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
• InChI Key: YIBRKYVKVWTHEM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=C(C=C2)F)N
• Molecular Formula: C12H10FNO2S
• DSSTOX Substance ID: DTXSID90347279
• Molecular Weight: 251.28 g/mol
• CAS No.: 175137-08-3

Description

Methyl 3-amino-5-(4-fluorophenyl)thiophene-2-carboxylate (MFTC) is an organic compound that has gained significant attention in the scientific community in recent years due to its potential applications in various fields. It is a five-membered ring containing a thiophene ring, two carboxyl groups and two nitrogen atoms. MFTC has been studied for its synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

• Synthesis of Complex Molecules:

  • Methyl 3-amino-2-thiophene carboxylate reacts with orthoesters to produce N-(2-carbomethoxy thienyl) imidates, which upon treatment with primary amines, hydrazine, methylhydrazine, and phenylhydrazine yield [3,2-d]4(3H)thieno- pyrimidinones. This process contributes to the synthesis of complex molecules used in various applications (Hajjem, Khoud, & Baccar, 2010).

• Pharmacological Applications:

  • Methyl‐2‐amino‐5‐[2‐(4‐methoxyphenethyl)]thiophene‐3‐carboxylate is identified as a tumor-selective agent, showing inhibition of tumor cell lines, including lymphoma/leukemia, prostate, renal, central nervous system, and liver tumors. Its derivatives are investigated for their anti-proliferative potency and selectivity (Thomas et al., 2014).

• Genotoxic and Carcinogenic Potentials:

  • The genotoxic/mutagenic and carcinogenic potentials of methyl 3‐amino‐4‐methylthiophene‐2‐carboxylate, a precursor of the articaine local anesthetic, are assessed. This research is important for understanding the potential toxic effects of thiophene derivatives in humans (Lepailleur et al., 2014).

• Crystal Structure Analysis:

  • The crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is studied, providing insights into the structural aspects of thiophene derivatives. This kind of research is fundamental in drug design and material science (Vasu et al., 2004).

• Antiproliferative Activity:

  • Pronounced anti-proliferative activity and tumor cell selectivity of 5-alkyl-2-amino-3-methylcarboxylate thiophenes are reported. These compounds show potential as therapeutic agents against specific tumor cell types (Thomas et al., 2017).

• Spectrophotometric Properties:

  • The spectrophotometric properties of new thienylazo reagents, including methyl 3-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-R1-5-R2-thiophene-2-carboxylates, are synthesized and studied. These compounds are potential reagents for spectrophotometric analytical research (Barabash et al., 2020).

Mechanism of Action

Target of Action

The primary targets of Methyl 3-amino-5-(4-fluorophenyl)thiophene-2-carboxylate are currently unknown. This compound is a unique chemical provided to early discovery researchers

Pharmacokinetics

Information regarding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile.